Cas no 1246911-67-0 (8-(Phenethyl-d5)-1-oxa-3,8-diazaspiro[4.5]decan-2-one)

• Product name: 8-(Phenethyl-d5)-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• CAS No: 1246911-67-0
• MF: C₁₅H₂₀N₂O₂
• MW: 265.362312316895
• CID: 5067275

8-(Phenethyl-d5)-1-oxa-3,8-diazaspiro[4.5]decan-2-one Chemical and Physical Properties

Names and Identifiers

• 8-(phenethyl-d5)-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• 8-[2-(2,3,4,5,6-pentadeuteriophenyl)ethyl]-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• Fenspiride-d5
• 8-(Phenethyl-d5)-1-oxa-3,8-diazaspiro[4.5]decan-2-one

• Inchi： 1S/C15H20N2O2/c18-14-16-12-15(19-14)7-10-17(11-8-15)9-6-13-4-2-1-3-5-13/h1-5H,6-12H2,(H,16,18)/i1D,2D,3D,4D,5D
• InChI Key： FVNFBBAOMBJTST-RALIUCGRSA-N
• SMILES： O1C(NCC21CCN(CCC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 318
• Topological Polar Surface Area: 41.6
• XLogP3: 2.1